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Compound of Interest

Compound Name: Strontium sulfite

Cat. No.: B085211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the thermal decomposition of strontium
sulfite (SrSO₃). The information presented herein is intended to support research and

development activities where the thermal stability of strontium sulfite is a critical parameter.

This document summarizes key quantitative data, outlines detailed experimental protocols for

thermal analysis, and provides visualizations of the decomposition process and experimental

workflows.

Overview of Strontium Sulfite and its Thermal
Stability
Strontium sulfite is an inorganic compound with the chemical formula SrSO₃. It is a salt of

strontium and sulfurous acid. The thermal stability of this compound is a crucial characteristic,

particularly in applications where it may be subjected to elevated temperatures.

Upon heating, strontium sulfite undergoes decomposition. Multiple sources indicate that this

decomposition occurs at approximately 380°C.[1][2] The primary products of this thermal

decomposition are strontium oxide (SrO) and sulfur dioxide (SO₂) gas.[1][2]

Quantitative Decomposition Data
The thermal decomposition of strontium sulfite can be summarized by the following key

parameters:
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Parameter Value References

Decomposition Temperature ~380°C [1][2]

Decomposition Products
Strontium Oxide (SrO), Sulfur

Dioxide (SO₂)
[1][2]

Thermal Decomposition Reaction
The thermal decomposition of strontium sulfite is a chemical reaction that can be represented

by the following equation:

SrSO₃(s) → SrO(s) + SO₂(g)

This reaction signifies that solid strontium sulfite decomposes upon heating to yield solid

strontium oxide and gaseous sulfur dioxide.

Experimental Protocols for Thermal Analysis
While specific literature detailing the experimental protocol for the thermal decomposition of

strontium sulfite is limited, a standard methodology can be derived from the principles of

thermogravimetric analysis (TGA) and differential thermal analysis (DTA).

Thermogravimetric Analysis (TGA)
Objective: To determine the temperature at which strontium sulfite decomposes by measuring

the change in mass as a function of temperature.

Instrumentation: A thermogravimetric analyzer equipped with a high-precision balance and a

programmable furnace.

Methodology:

Sample Preparation: A small, accurately weighed sample of pure strontium sulfite (typically

5-10 mg) is placed in an inert crucible (e.g., alumina or platinum).

Instrument Setup:
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The crucible is placed on the TGA balance.

The furnace is sealed.

An inert purge gas (e.g., nitrogen or argon) is passed through the furnace at a constant

flow rate (e.g., 20-50 mL/min) to provide a non-reactive atmosphere.

Thermal Program:

The sample is heated from ambient temperature to a temperature above the expected

decomposition point (e.g., 600°C).

A constant heating rate (e.g., 10°C/min) is applied.

Data Acquisition: The mass of the sample is continuously recorded as a function of

temperature.

Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to identify the

onset temperature of mass loss, which corresponds to the decomposition temperature of

strontium sulfite. The percentage of mass loss is also determined to confirm the

decomposition reaction.

Differential Thermal Analysis (DTA)
Objective: To identify the temperature of thermal events, such as decomposition, by measuring

the temperature difference between the sample and a reference material.

Instrumentation: A differential thermal analyzer with a furnace, sample and reference holders,

and thermocouples.

Methodology:

Sample and Reference Preparation:

A small amount of strontium sulfite is placed in a sample crucible.

An inert reference material (e.g., calcined alumina) is placed in an identical reference

crucible.
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Instrument Setup:

The sample and reference crucibles are placed in the DTA furnace.

Thermocouples are positioned to measure the temperatures of the sample and the

reference material.

Thermal Program:

The furnace is heated at a constant rate (e.g., 10°C/min) over a desired temperature

range (e.g., ambient to 600°C).

Data Acquisition: The temperature difference (ΔT) between the sample and the reference is

recorded as a function of the furnace temperature.

Data Analysis: The DTA curve (ΔT vs. temperature) is examined for endothermic or

exothermic peaks. The decomposition of strontium sulfite is expected to be an endothermic

process, resulting in a distinct peak on the DTA thermogram. The peak temperature provides

information about the decomposition temperature.

Visualizations
Logical Workflow for Thermal Decomposition Analysis
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Caption: Logical workflow for determining the thermal decomposition temperature of strontium
sulfite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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